N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester

• IUPAC Name: methyl (2S,4S,5R,6R)-5-acetamido-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• InChI: InChI=1S/C20H24BrClN2O9/c1-8(26)24-16-11(27)5-20(19(30)31-2,33-18(16)17(29)12(28)7-25)32-13-6-23-10-4-3-9(21)15(22)14(10)13/h3-4,6,11-12,16-18,23,25,27-29H,5,7H2,1-2H3,(H,24,26)/t11-,12+,16+,17+,18+,20+/m0/s1
• InChI Key: VATTYSQGTFSYRU-PSTHAIFASA-N
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)OC2=CNC3=C2C(=C(C=C3)Br)Cl)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)OC)OC2=CNC3=C2C(=C(C=C3)Br)Cl)O
• Molecular Formula: C20H24BrClN2O9
• Molecular Weight: 551.8 g/mol
• CAS No.: 1037565-81-3

Description

N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester is a useful research compound. Its molecular formula is C20H24BrClN2O9 and its molecular weight is 551.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• N-Acetyl neuraminic acid, a component of N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester, is used in the stereoselective synthesis of disaccharides, demonstrating the utility of the allyl protecting function in such syntheses (Kunz & Waldmann, 1985).
• The compound has been involved in the production of immunogenic neoglycoproteins and water-soluble pseudopolysaccharides, useful for techniques like ELISA (Roy, Laferrière, Gamian, & Jennings, 1987).

Biochemical Applications

• It has been used in the synthesis of various N-acetyl-d-neuraminic acid derivatives, demonstrating the compound's versatility in chemical transformations (Ogura, Furuhata, Itoh, & Shitori, 1986).
• The allyl-ester moiety of N-acetylneuraminic acid is applied as a protecting principle in the construction of neuraminic-acid glycosides, illustrating its importance in the synthesis of complex carbohydrates (Kunz, Waldmann, & Klinkhammer, 1988).

Analytical and Histological Applications

• This compound is used in methylation analysis of neuraminic acids by gas chromatography-mass spectrometry, showcasing its role in analytical chemistry (Rauvala & Kärkkäinen, 1977).
• It has been employed for the histochemical localization of neuraminidase in the central nervous system, demonstrating its utility in biological and medical research (Heppelmann, Eschenfelder, Brossner, & Rahmann, 1983).

Mechanism of Action

Target of Action

The primary target of the compound “N-Acetyl-2-O-(5-bromo-4-chloro3-indolyl)-alpha-D-neuraminic Acid Methyl Ester” is the enzyme sialidase . Sialidase, also known as neuraminidase, is an enzyme that cleaves sialic acid residues from glycoconjugates. This enzyme plays a crucial role in various physiological and pathological processes, including cell adhesion, signal transduction, and viral and bacterial infections .

Mode of Action

“this compound” acts as a substrate for sialidase . When this compound interacts with sialidase, it undergoes enzymatic cleavage. The cleavage of this compound by sialidase can be used to detect the presence and activity of the enzyme, thereby providing a means to study the physiological activities of gangliosides and other sialoglycoconjugates .

Biochemical Pathways

The interaction of “this compound” with sialidase affects the metabolism of sialic acid-containing compounds, known as sialoglycoconjugates . These compounds are involved in various biological processes, including cell-cell communication, immune response, and pathogen invasion . Therefore, the action of this compound can influence these processes by modulating the activity of sialidase.